Cas no 2228710-90-3 (tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2228710-90-3
• MF: C₁₅H₂₀FN₃O₄
• MW: 325.33540725708
• CID: 6313974
• PubChem ID: 165620905
• Update Time: 2025-06-12

tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate
• EN300-1891795
• 2228710-90-3

• Inchi： 1S/C15H20FN3O4/c1-15(2,3)23-14(20)18-7-6-17-12(9-18)11-8-10(16)4-5-13(11)19(21)22/h4-5,8,12,17H,6-7,9H2,1-3H3
• InChI Key： ONUAFHYGSZHOLN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1CN(C(=O)OC(C)(C)C)CCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.14378429g/mol
• Monoisotopic Mass: 325.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228710-90-3)

Tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate, with the chemical formula C₁₄H₁₉FN₂O₃, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and nitro substituents in its structure enhances its pharmacological profile, making it a valuable scaffold for designing novel bioactive molecules.

The CAS No. 2228710-90-3 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and reproducibility in experimental studies. The molecular structure of tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate features a tert-butyl group attached to a piperazine ring, which is further substituted with a 5-fluoro-2-nitrophenyl moiety. This arrangement imparts specific electronic and steric properties that are critical for modulating biological interactions.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting neurological and psychiatric disorders. Piperazine derivatives, due to their ability to interact with various neurotransmitter receptors, have been extensively studied as potential therapeutics. Among these, tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate has shown promise in preclinical studies as a modulator of central nervous system (CNS) pathways. The fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity, while the nitro group contributes to lipophilicity and receptor selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate scaffold provides a versatile platform for exploring modifications that can fine-tune its pharmacological effects. For instance, studies have demonstrated that subtle alterations in the phenyl ring or the piperazine nitrogen can significantly alter receptor binding profiles. This flexibility makes it an attractive candidate for further derivatization and lead optimization.

The synthesis of tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as 5-fluoro-2-nitrobenzaldehyde and piperazine. The introduction of the tert-butyl ester group at the carboxylic acid position enhances solubility and stability, facilitating its use in various biochemical assays. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate with target proteins. These simulations have revealed key interactions between the fluoro and nitro groups with specific amino acid residues in receptor binding pockets. Such insights are crucial for designing next-generation analogs with improved pharmacokinetic properties.

The pharmacological evaluation of tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate has focused on its potential as an antagonist or partial agonist for serotonin receptors, particularly 5-HT_1A and 5-HT₇. Preclinical data suggest that this compound exhibits moderate affinity for these receptors without causing significant side effects at therapeutic doses. Further research is ongoing to explore its efficacy in animal models of anxiety and depression.

In addition to its applications in CNS disorders, tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate has shown potential in other therapeutic areas. For example, its structural features make it a candidate for developing novel antiviral agents by targeting viral proteases or integrases. The fluoro substituent's ability to enhance binding interactions with biological targets is particularly valuable in this context.

The industrial production of tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate requires stringent quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity. These methods provide reliable data for regulatory submissions and ensure compliance with pharmaceutical standards.

The future direction of research on tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate includes exploring its role in combination therapies with other bioactive molecules. Synergistic effects between different drug candidates can lead to improved treatment outcomes by targeting multiple disease pathways simultaneously. Additionally, investigating its pharmacogenomic profile will help identify genetic markers that predict individual responses to therapy.

In conclusion, tert-butyl 3-(5-fluoro-2-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228710-90-3) is a promising compound with significant therapeutic potential across various medical conditions. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover new applications and optimize its properties, this molecule is likely to play an increasingly important role in drug development efforts.